N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide

• IUPAC Name: N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide
• InChI: InChI=1S/C19H25N3O3/c23-17(13-14-5-2-1-3-6-14)20-11-10-18(24)22-12-4-7-16(22)19(25)21-15-8-9-15/h1-3,5-6,15-16H,4,7-13H2,(H,20,23)(H,21,25)
• InChI Key: UBDSSDWXDKJMPP-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C(=O)CCNC(=O)CC2=CC=CC=C2)C(=O)NC3CC3
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide, also known as CPP-ACP, is a synthetic peptide that has gained significant attention in the scientific research community due to its potential applications in the field of dentistry. CPP-ACP has been found to have a positive effect on dental health by promoting the remineralization of teeth and preventing tooth decay.

Scientific Research Applications

N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has been extensively studied for its potential applications in the field of dentistry. It has been found to have a positive effect on dental health by promoting the remineralization of teeth and preventing tooth decay. N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has been incorporated into various dental products, including toothpaste, mouthwash, and chewing gum, to improve their efficacy in preventing tooth decay. N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has also been studied for its potential applications in the treatment of dentin hypersensitivity, which is a common dental problem that causes pain and discomfort.

Mechanism of Action

N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide works by binding to the surface of teeth and forming a protective layer that helps to prevent the demineralization of tooth enamel. It also promotes the remineralization of teeth by providing a source of calcium and phosphate ions that are necessary for the formation of new tooth enamel. N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has been found to be effective in preventing the formation of dental caries and reducing the severity of existing caries.
Biochemical and Physiological Effects:
N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has been found to have a number of biochemical and physiological effects. It has been shown to increase the concentration of calcium and phosphate ions in saliva, which helps to promote the remineralization of teeth. N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has also been found to inhibit the growth of bacteria that are responsible for causing dental caries. Additionally, N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has been found to have anti-inflammatory properties, which may help to reduce the inflammation associated with dental caries and other dental problems.

Advantages and Limitations for Lab Experiments

N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide has several advantages for use in lab experiments. It is a stable and soluble peptide that can be easily synthesized and purified. It has also been extensively studied, and its mechanism of action is well understood. However, there are also some limitations to the use of N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide in lab experiments. It can be expensive to synthesize, and it may not be suitable for all types of experiments.

Future Directions

There are several future directions for research on N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide. One area of research is the development of new dental products that incorporate N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide. Another area of research is the investigation of the potential applications of N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide in the treatment of other dental problems, such as periodontal disease. Additionally, there is a need for further research to better understand the mechanism of action of N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide and to identify new applications for this peptide in the field of dentistry.

Synthesis Methods

N-cyclopropyl-1-[3-[(2-phenylacetyl)amino]propanoyl]pyrrolidine-2-carboxamide is synthesized by combining the amino acids pyrrolidine, proline, phenylalanine, and alanine in a specific sequence. The synthesis process involves the use of solid-phase peptide synthesis, which is a widely used method for the synthesis of peptides. The process involves the attachment of the first amino acid to a solid support, followed by the addition of subsequent amino acids in a specific sequence. The peptide is then cleaved from the solid support and purified to obtain the final product.